N-(3-chloro-4-methylphenyl)-2-((4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[[4-oxo-3-(oxolan-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H22ClN3O4S/c1-14-8-9-15(11-18(14)25)26-20(29)13-33-24-27-21-17-6-2-3-7-19(17)32-22(21)23(30)28(24)12-16-5-4-10-31-16/h2-3,6-9,11,16H,4-5,10,12-13H2,1H3,(H,26,29)
• InChI Key: OSKPUIIWJIYHQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4CCCO4)OC5=CC=CC=C53)Cl
• Molecular Formula: C24H22ClN3O4S
• Molecular Weight: 484.0 g/mol

Description

Synthesis Analysis

Synthesis of compounds with complex structures often involves multi-step reactions, utilizing electrophilic and nucleophilic components to form heterocyclic compounds. For example, research demonstrates the synthesis of derivatives by reacting pyrazole with various substituted N-(3-chloro-4-fluorophenyl) compounds, highlighting the importance of substitution patterns in achieving desired chemical properties (Sunder & Maleraju, 2013).

Molecular Structure Analysis

The molecular structure of related compounds is often confirmed using spectroscopic techniques like 1H NMR, IR, and mass spectra. Crystallographic analysis may also be employed to elucidate the 3D conformation of the molecules, demonstrating how structural features influence compound behavior and interaction with biological targets.

Chemical Reactions and Properties

Chemical reactions involving related compounds may include cyclization, halogenation, and condensation reactions, forming complex heterocyclic systems. The reactivity can be influenced by the presence of functional groups, such as acetamide, which participates in various organic transformations (Kataev et al., 2021).